Cas no 1171177-80-2 (2-methyl-4-(piperidin-4-yl)morpholine dihydrochloride)

• Product Name: 2-methyl-4-(piperidin-4-yl)morpholine dihydrochloride
• CAS No: 1171177-80-2
• MF: C₁₀H₂₂Cl₂N₂O
• MW: 257.200480937958
• CID: 5176867
• Update Time: 2026-03-05

2-methyl-4-(piperidin-4-yl)morpholine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(piperidin-4-yl)morpholine dihydrochloride
• 2-methyl-4-piperidin-4-ylmorpholine;dihydrochloride
• 2-methyl-4-(piperidin-4-yl)morpholinedihydrochloride
• Z444311460

• Inchi： 1S/C10H20N2O.2ClH/c1-9-8-12(6-7-13-9)10-2-4-11-5-3-10;;/h9-11H,2-8H2,1H3;2*1H
• InChI Key： WCFISZGCJHZTEX-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(CC1C)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 157
• Topological Polar Surface Area: 24.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 2-methyl-4-(piperidin-4-yl)morpholine dihydrochloride

Comprehensive Overview of 2-methyl-4-(piperidin-4-yl)morpholine dihydrochloride (CAS No. 1171177-80-2)

2-methyl-4-(piperidin-4-yl)morpholine dihydrochloride (CAS No. 1171177-80-2) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique morpholine and piperidine structural motifs, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, especially in the fields of central nervous system (CNS) disorders and receptor modulation.

The molecular structure of 2-methyl-4-(piperidin-4-yl)morpholine dihydrochloride combines a morpholine ring with a piperidine moiety, which contributes to its versatility in medicinal chemistry. The presence of these heterocyclic rings enhances its ability to interact with biological targets, making it a valuable scaffold for developing small-molecule inhibitors and ligands. Recent studies have highlighted its potential in addressing neurodegenerative diseases, a topic of high interest given the global rise in conditions like Alzheimer's and Parkinson's.

In the context of drug design, 2-methyl-4-(piperidin-4-yl)morpholine dihydrochloride is often utilized to optimize pharmacokinetic properties such as solubility, bioavailability, and blood-brain barrier permeability. These attributes are critical for developing effective CNS-targeted therapies, a hot topic in pharmaceutical research. Additionally, its dihydrochloride salt form improves stability and handling, which is essential for large-scale synthesis and industrial applications.

The compound's relevance extends to high-throughput screening (HTS) and combinatorial chemistry, where it serves as a key intermediate. With the growing demand for precision medicine and personalized therapeutics, researchers are increasingly focusing on compounds like 2-methyl-4-(piperidin-4-yl)morpholine dihydrochloride to identify new drug candidates. Its structural flexibility allows for modifications that can target specific enzyme pathways or receptor subtypes, aligning with current trends in targeted therapy.

From a synthetic chemistry perspective, the preparation of 2-methyl-4-(piperidin-4-yl)morpholine dihydrochloride involves multi-step organic reactions, including reductive amination and cyclization. These processes are well-documented in peer-reviewed journals, making the compound accessible to academic and industrial researchers. Its CAS No. 1171177-80-2 serves as a unique identifier in chemical databases, facilitating easy retrieval of its properties and applications.

Environmental and safety considerations are also paramount when working with 2-methyl-4-(piperidin-4-yl)morpholine dihydrochloride. While it is not classified as hazardous, proper laboratory practices must be followed to ensure safe handling. This aligns with the broader scientific community's emphasis on green chemistry and sustainable synthesis, which are frequently searched topics in modern research.

In summary, 2-methyl-4-(piperidin-4-yl)morpholine dihydrochloride (CAS No. 1171177-80-2) represents a promising compound in the realm of medicinal chemistry. Its dual morpholine-piperidine structure, combined with its applicability in CNS drug development and high-throughput screening, positions it as a valuable tool for researchers. As the scientific community continues to explore innovative treatments for complex diseases, compounds like this will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation.